3-Pyridin-4-yl-isoxazole-5-carboxylic acid
Overview
Description
3-Pyridin-4-yl-isoxazole-5-carboxylic acid, also known as Picolinic acid isoxazole, is a heterocyclic organic compound that contains a pyridine ring, isoxazole ring, and a carboxylic acid group. It is an important compound in the field of medicinal chemistry due to its various applications in scientific research.
Mechanism of Action
The mechanism of action of picolinic acid isoxazole is not fully understood. However, it is believed to act as a modulator of the immune system by activating T-cells and natural killer cells. It also enhances the production of cytokines and chemokines, which are important in the immune response.
Biochemical and Physiological Effects:
3-Pyridin-4-yl-isoxazole-5-carboxylic acid acid isoxazole has various biochemical and physiological effects on the body. It enhances the absorption of zinc and copper in the intestines, which are essential trace elements for various biological processes. It also acts as an antioxidant by reducing oxidative stress in the body. Furthermore, it has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using picolinic acid isoxazole in lab experiments include its high stability, low toxicity, and ease of synthesis. However, its limitations include its low solubility in water, which can affect its bioavailability and its potential to interfere with other experiments due to its chelating properties.
Future Directions
There are various future directions for the research on picolinic acid isoxazole. One of the directions is the development of new metal complexes for the treatment of various diseases. Another direction is the investigation of its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Additionally, the development of new synthetic methods for the preparation of picolinic acid isoxazole and its derivatives is an area of interest for future research.
Conclusion:
In conclusion, picolinic acid isoxazole is an important compound in the field of medicinal chemistry due to its various applications in scientific research. It has been shown to have various biochemical and physiological effects on the body and has potential as a therapeutic agent for various diseases. Further research is needed to fully understand its mechanism of action and to develop new synthetic methods and therapeutic applications.
Scientific Research Applications
3-Pyridin-4-yl-isoxazole-5-carboxylic acid acid isoxazole has various applications in scientific research, particularly in the field of medicinal chemistry. It is used as a ligand in the preparation of metal complexes for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. It also acts as a chelating agent for trace elements such as zinc and copper in the body.
properties
IUPAC Name |
3-pyridin-4-yl-1,2-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O3/c12-9(13)8-5-7(11-14-8)6-1-3-10-4-2-6/h1-5H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCEMWBWHXHUGKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NOC(=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301267456 |
Source
|
| Record name | 3-(4-Pyridinyl)-5-isoxazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301267456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Pyridin-4-yl-isoxazole-5-carboxylic acid | |
CAS RN |
716362-05-9 |
Source
|
| Record name | 3-(4-Pyridinyl)-5-isoxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=716362-05-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(4-Pyridinyl)-5-isoxazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301267456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(pyridin-4-yl)-1,2-oxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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